Thioamides
Thioamides are a class of organic compounds characterized by the presence of a sulfur atom bonded to an amide group, represented by -CO-S- or -NH-COS-. These molecules are widely used in various applications due to their unique chemical properties. Thioamides find utility in pharmaceuticals for treating certain diseases such as tuberculosis and malaria, owing to their antimicrobial activities. Additionally, they play a significant role in the synthesis of other important compounds through nucleophilic substitution reactions. Due to their potential as agrochemicals and pesticides, thioamides are also studied extensively in the agricultural sector. Their ability to form hydrogen bonds and interact with biological targets makes them valuable tools in drug discovery and development processes.
| Structure | Chemical Name | CAS | MF |
|---|---|---|---|
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N,N-Dimethylthioacetamide | 631-67-4 | C4H9NS |
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Ethanethioamide,2-(dimethylamino)-, hydrochloride (1:?) | 114166-44-8 | C4H11ClN2S |
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tert-butyl N-(3-carbamothioylpropyl)carbamate | 156642-19-2 | C9H18N2O2S |
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Thiopropionamide | 631-58-3 | C3H7NS |
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Cyclopentanecarbothioamide | 42202-73-3 | C6H11NS |
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Ethanedithioamide,N1,N2-bis(2-hydroxyethyl)- | 120-86-5 | C6H12N2O2S2 |
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Ethanedithioamide,N1,N2-diethyl- | 16475-50-6 | C6H12N2S2 |
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2-ethylbutanethioamide | 98278-52-5 | C6H13NS |
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3-Butenethioamide, N-2-propenyl- | 827320-17-2 | C7H11NS |
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2-Butenethioamide, N-methyl- | 80597-82-6 | C5H9NS |
Related Literature
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Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
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Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
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Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
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